Cas no 245332-16-5 (Heptanoic acid, 3-methyl-2-oxo-, methyl ester)

• Product Name: Heptanoic acid, 3-methyl-2-oxo-, methyl ester
• CAS No: 245332-16-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1417707
• PubChem ID: 19744192
• Update Time: 2025-04-20

Heptanoic acid, 3-methyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 3-methyl-2-oxo-, methyl ester
• DB-119398
• 245332-16-5
• SCHEMBL7383017

• Inchi： 1S/C9H16O3/c1-4-5-6-7(2)8(10)9(11)12-3/h7H,4-6H2,1-3H3
• InChI Key： OZNPFISACGFSRP-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OC)C(C)CCCC

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters